Cas no 2138434-54-3 (2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione)

• Product Name: 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione
• CAS No: 2138434-54-3
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• CID: 6547044
• PubChem ID: 165464857
• Update Time: 2025-06-12

2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione Chemical and Physical Properties

Names and Identifiers

• 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione
• EN300-803953
• 2138434-54-3

• Inchi： 1S/C7H9N3OS/c1-4-6-5(3-10(2)9-6)11-7(12)8-4/h3-4H,1-2H3,(H,8,12)
• InChI Key： MDLMAQORPUEAMR-UHFFFAOYSA-N
• SMILES： S=C1NC(C)C2C(=CN(C)N=2)O1

Computed Properties

• Exact Mass: 183.04663309g/mol
• Monoisotopic Mass: 183.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione

Recent Advances in the Study of 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS: 2138434-54-3)

The compound 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS: 2138434-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused pyrazolo-oxazine ring system and thione functional group, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its potential as a scaffold for drug development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione exhibits promising inhibitory activity against a range of kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and its target enzymes.

Another significant development involves the exploration of the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione showed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

In addition to its therapeutic potential, recent advancements have been made in the synthetic methodologies for producing 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione. A novel one-pot synthesis approach, described in a 2023 article in Organic Letters, offers improved yield and scalability compared to traditional multi-step procedures. This method employs a catalytic system involving palladium and copper, which facilitates the efficient formation of the pyrazolo-oxazine core under mild conditions.

Despite these promising findings, challenges remain in the clinical translation of 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is focused on designing prodrugs or nanoparticle-based delivery systems to address these limitations.

In conclusion, 2,7-dimethyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS: 2138434-54-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent synthetic advancements underscore its potential as a lead compound for the development of novel therapeutics. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its mechanisms of action in greater detail.